![molecular formula C14H8Cl2F3N3O2 B3059659 2,6-dichloro-N'-[6-(trifluoromethyl)pyridine-3-carbonyl]benzohydrazide CAS No. 1092346-14-9](/img/structure/B3059659.png)
2,6-dichloro-N'-[6-(trifluoromethyl)pyridine-3-carbonyl]benzohydrazide
Overview
Description
“2,6-dichloro-N’-[6-(trifluoromethyl)pyridine-3-carbonyl]benzohydrazide” is a chemical compound that belongs to the class of trifluoromethylpyridines (TFMPs). TFMPs and their intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds . The presence of a fluorine atom and a carbon-containing pyridine in their structure are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .
Synthesis Analysis
The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block . An effective and practical synthetic route to methyl 2-methoxy-6-methylaminopyridine-3-carboxylate, a key intermediate of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, from 2,6-dichloro-3-trifluoromethylpyridine was undertaken .Molecular Structure Analysis
The molecular formula of “2,6-dichloro-N’-[6-(trifluoromethyl)pyridine-3-carbonyl]benzohydrazide” is C6H2Cl2F3N . It contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine .Physical And Chemical Properties Analysis
The boiling point of “2,6-dichloro-N’-[6-(trifluoromethyl)pyridine-3-carbonyl]benzohydrazide” is 194-196 °C . Its density is 2.008 g/mL at 25 °C .Scientific Research Applications
Crystal Structure and Molecular Interactions
The study of crystal structures and molecular interactions is a crucial area in the research applications of benzohydrazide derivatives. For example, the crystal structure of N′-[(E)-(3-Fluoropyridin-2-yl)methylidene]benzohydrazide monohydrate was analyzed, revealing important aspects of its molecular conformation and interactions through hydrogen bonding (Nair, Sithambaresan, & Kurup, 2012).
Chemical Design and Synthesis
The effects of the pyridine 3-substituent on regioselectivity in nucleophilic aromatic substitution reactions of 3-substituted 2,6-dichloropyridines have been studied. This research provides insights into how different substituents influence chemical reactions, which is vital for the practical synthesis of related compounds (Bach, Marczynke, & Giordanetto, 2012).
Photophysical and Photochemical Properties
Investigations into the photophysical and photochemical properties of benzohydrazide derivatives are significant. For instance, a study on the (E)-4-nitro-N′-(pyridine-2-ylmethylene)benzohydrazide, a derivative from 2-pyridinecarboxaldehyde, explored its E/Z isomerization induced by ultraviolet radiation, which is essential for potential applications in molecular machines and electronic devices (Gordillo et al., 2016).
Synthesis and Application in Coordination Chemistry
The synthesis and application of benzohydrazide derivatives in coordination chemistry, such as in the formation of coordination polymers, are significant. A study on the synthesis and characterization of Fe(III) 4-fluoro-N'-[(pyridine-4-yl)carbonyl]benzohydrazide complex as an antituberculosis candidate highlights this application (Ruswanto, 2018).
Antimicrobial and Antioxidant Activities
Research into the antimicrobial and antioxidant properties of benzohydrazide derivatives is another crucial aspect. The synthesis and biological evaluation of different heterocyclic compounds from salicylic acid hydrazide, which includes benzohydrazide derivatives, showed significant antimicrobial activities (Sarshira et al., 2016).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Trifluoromethylpyridines, a key structural motif in this compound, are known to be used in the protection of crops from pests . More research is needed to identify the specific targets of this compound.
Mode of Action
Trifluoromethylpyridines and their derivatives are thought to exert their biological activities due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety
Biochemical Pathways
It is known that trifluoromethylpyridines and their derivatives play a significant role in the agrochemical and pharmaceutical industries . More research is needed to determine the specific pathways affected by this compound.
Result of Action
As mentioned earlier, trifluoromethylpyridines and their derivatives are used in the protection of crops from pests , suggesting that this compound may have similar effects
properties
IUPAC Name |
N'-(2,6-dichlorobenzoyl)-6-(trifluoromethyl)pyridine-3-carbohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8Cl2F3N3O2/c15-8-2-1-3-9(16)11(8)13(24)22-21-12(23)7-4-5-10(20-6-7)14(17,18)19/h1-6H,(H,21,23)(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDXKMRUYDYQCGO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(=O)NNC(=O)C2=CN=C(C=C2)C(F)(F)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8Cl2F3N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901138217 | |
Record name | 6-(Trifluoromethyl)-3-pyridinecarboxylic acid 2-(2,6-dichlorobenzoyl)hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901138217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
378.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1092346-14-9 | |
Record name | 6-(Trifluoromethyl)-3-pyridinecarboxylic acid 2-(2,6-dichlorobenzoyl)hydrazide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1092346-14-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-(Trifluoromethyl)-3-pyridinecarboxylic acid 2-(2,6-dichlorobenzoyl)hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901138217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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